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Compound of Interest

Compound Name: PP487

Cat. No.: B12366087

For Researchers, Scientists, and Drug Development Professionals

Note: The compound "PP487" is a hypothetical small molecule inhibitor used here for
illustrative purposes to demonstrate its application in cell culture experiments. The data and
protocols are representative of a potent and selective inhibitor of the PI3K/Akt/mTOR signaling
pathway.

Introduction

PP487 is a novel, potent, and highly selective small molecule inhibitor of the Phosphoinositide
3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) signaling pathway. This pathway
is a critical regulator of cell proliferation, growth, survival, and metabolism. Its aberrant
activation is a hallmark of many human cancers, making it a key target for therapeutic
intervention. These application notes provide detailed protocols for utilizing PP487 in in vitro
cell culture experiments to assess its biological activity and mechanism of action.

Mechanism of Action

PP487 exerts its biological effects by binding to and inhibiting the kinase activity of key
components within the PI3BK/Akt/mTOR cascade. This leads to the downstream suppression of
pro-survival and pro-proliferative signals.
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Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366087#how-to-use-pp487-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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